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Compound of Interest

Compound Name: D-Galactose-13C-4

Cat. No.: B15557677 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of specialized chemical compounds is paramount. This guide provides essential,

immediate safety and logistical information for D-Galactose-13C-4, a stable isotope-labeled

sugar. Adherence to these protocols is critical for laboratory safety and maintaining the integrity

of experimental outcomes.

Personal Protective Equipment (PPE)
When handling D-Galactose-13C-4, a comprehensive approach to personal protection is

necessary to minimize exposure and prevent contamination. The following table summarizes

the required PPE.
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PPE Category Item Specifications and Use

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double-

gloving is recommended for

added protection. Gloves

should be changed frequently,

especially after contact with

the substance, and disposed

of in accordance with

laboratory procedures.[1][2]

Eye and Face Protection
Safety Glasses with Side

Shields

Minimum requirement for

working with or around the

compound.[3]

Goggles

Required for protection against

potential liquid splashes or

dust dispersal.[2][3]

Face Shield

Recommended when there is

a significant risk of splashes or

aerosol generation.[3]

Body Protection Laboratory Coat

An impermeable or waterproof

lab coat, fully buttoned or

zipped, must be worn to

protect against contamination

of personal clothing.[4][5]

Respiratory Protection
NIOSH/CEN Approved

Respirator

Recommended when handling

the powder form of the

compound, especially where

dust may be generated. A dust

mask (e.g., N95) can be used

for nuisance levels of dust.[3]

[6][7]
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Proper handling and storage are crucial to maintain the stability and purity of D-Galactose-
13C-4.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed, original container in a cool, dry, and well-ventilated

area.[3][8]

Protect from moisture and light.[3]

Store away from strong oxidizing agents, strong acids, or bases.[9]

Handling Procedures:

Preparation: Before handling, ensure the work area, such as a laminar flow hood or a

designated benchtop, is clean and free of contaminants.[1]

Personal Protective Equipment: Don all required PPE as outlined in the table above.

Weighing and Aliquoting:

Handle the solid compound in a manner that minimizes dust generation.[9] Use of a fume

hood or an enclosure with appropriate exhaust ventilation is recommended.[3][6]

Use clean, dedicated spatulas and weighing instruments.

Close the container tightly immediately after use.

Solution Preparation:

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

If the solvent is volatile, perform this step in a fume hood.

General Hygiene:

Avoid eating, drinking, or smoking in the laboratory.[10]
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Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.[3][10]

Disposal Plan
All waste materials must be handled in accordance with local, state, and federal regulations.

[10]

Unused Product: Dispose of the unused compound as chemical waste. It should be collected

in a suitable, labeled, and closed container.[3] Contact a licensed professional waste

disposal service.[3]

Contaminated Materials: All disposable materials that have come into contact with D-
Galactose-13C-4, such as gloves, pipette tips, and weighing papers, should be considered

contaminated waste. Place these items in a designated, sealed waste container for proper

disposal.

Empty Containers: Handle uncleaned, empty containers as you would the product itself.

They can be disposed of with regular laboratory waste only after being thoroughly rinsed and

decontaminated.

Experimental Workflow for Handling D-Galactose-
13C-4
The following diagram illustrates the standard workflow for handling D-Galactose-13C-4 in a

laboratory setting, from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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